Cas no 70598-13-9 (2-3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylacetic Acid)

• Product Name: 2-3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylacetic Acid
• CAS No: 70598-13-9
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 3232802
• PubChem ID: 3646870
• Update Time: 2025-05-20

2-3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-ACETIC ACID, 3-(4-METHOXYPHENYL)-1-PHENYL-
• Z56839717
• 2-(3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)acetic acid
• VCA59813
• [3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]acetic acid
• 2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]aceticacid
• SR-01000064915-1
• CS-0236194
• G26277
• SCHEMBL11251957
• 998-171-8
• AKOS002534817
• EN300-16968
• HMS1768I10
• 70598-13-9
• 2-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]acetic acid
• SR-01000064915
• 2-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]acetic acid
• 2-3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylacetic Acid

• Inchi： 1S/C18H16N2O3/c1-23-16-9-7-13(8-10-16)18-14(11-17(21)22)12-20(19-18)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,21,22)
• InChI Key： IIVBHUZWOHMSMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(CC(=O)O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 308.11609238Da
• Monoisotopic Mass: 308.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-ylacetic Acid

Introduction to CAS No 70598-13-9: 2-(3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)acetic acid

The compound with CAS No 70598-13-9, known as 2-(3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrazole ring substituted with a methoxyphenyl group and an acetic acid moiety, which contributes to its diverse chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly their role as scaffolds for developing bioactive compounds. The presence of the methoxy group in the phenyl ring enhances the compound's solubility and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, antioxidant, and even as a precursor for more complex drug molecules.

The synthesis of 2-(3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)acetic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of pharmacological activity, this compound has shown potential in modulating cellular signaling pathways. Preclinical studies suggest that it may inhibit certain kinases involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis or neurodegenerative diseases. Additionally, its ability to scavenge free radicals has been explored in the context of antioxidant therapies.

The structural versatility of CAS No 70598-13-9 allows for further modifications to enhance its therapeutic profile. For example, substituting the methoxy group with other electron-donating or withdrawing groups could modulate its activity and selectivity. This opens up avenues for developing analogs with improved efficacy and reduced side effects.

In conclusion, CAS No 70598-13-9 represents a valuable molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthesis and pharmacology, positions it as a key player in future research efforts aimed at addressing unmet medical needs.